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Compound of Interest

Compound Name:
Atracurium Impurity V (Mixture of

Diastereomers)

CAS No.: 1075726-86-1

Cat. No.: B601612 Get Quote

For researchers, scientists, and drug development professionals engaged in the intricate world

of neuromuscular blocking agents, a thorough understanding of related impurities is paramount

for ensuring drug safety, efficacy, and regulatory compliance. This technical guide provides an

in-depth exploration of Atracurium Impurity V, a notable substance in the impurity profile of

Atracurium Besylate. We will delve into its core chemical properties, its relationship to the

parent molecule, and the analytical methodologies crucial for its identification and

quantification.

Core Chemical Identity of Atracurium Impurity V
Atracurium Impurity V is chemically identified as (1R)-1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-

2-(3-methoxy-3-oxopropyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium.[1] It is typically

encountered and analyzed as its iodide salt. This impurity is a mono-quaternary ammonium

compound, structurally related to the active pharmaceutical ingredient (API), atracurium, which

is a bis-quaternary ammonium neuromuscular blocking agent.

The structural and molecular details are fundamental for any analytical endeavor and are

summarized in the table below.
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Parameter Value Source(s)

Chemical Name

(1R)-1-(3,4-

dimethoxybenzyl)-6,7-

dimethoxy-2-(3-methoxy-3-

oxopropyl)-2-methyl-1,2,3,4-

tetrahydroisoquinolin-2-ium,

iodide (1:1)

[1]

CAS Number 1075726-86-1 [2][3]

Molecular Formula C₂₅H₃₄INO₆ or C₂₅H₃₄NO₆.I [2][3]

Molecular Weight (Cation) 444.55 g/mol [2][3]

Molecular Weight (Iodide) 126.90 g/mol [2][3]

Total Molecular Weight (Iodide

Salt)
571.45 g/mol

Understanding the genesis of Atracurium Impurity V is critical for process optimization and

control. This impurity can arise from the manufacturing process of atracurium besylate,

potentially as a byproduct or a degradation product. Its mono-quaternary nature, in contrast to

the bis-quaternary structure of atracurium, suggests it could be an intermediate or a product of

incomplete quaternization or selective degradation of one of the quaternary centers in the

atracurium molecule.

The Structural Relationship: Atracurium and
Impurity V
To appreciate the significance of Atracurium Impurity V, it is essential to visualize its structural

relationship with the parent drug, atracurium. Atracurium is a complex molecule with two

quaternary ammonium centers, linked by a pentamethylene diester chain. Atracurium Impurity

V represents a "half" of the atracurium molecule, where one of the quaternary isoquinolinium

moieties has been replaced.
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Caption: Relationship between Atracurium and Impurity V.

Analytical Characterization and Methodologies
The identification and quantification of Atracurium Impurity V within a sample of atracurium

besylate are typically achieved through advanced analytical techniques. High-Performance

Liquid Chromatography (HPLC) is the cornerstone method for separating atracurium from its

related impurities.

A General Protocol for HPLC Analysis:
A robust HPLC method is essential for the accurate determination of Atracurium Impurity V. The

following protocol outlines a typical approach, which should be validated for specific laboratory

conditions and instrumentation.

Objective: To separate and quantify Atracurium Impurity V from Atracurium Besylate.

Materials:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
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Mobile Phase A: Buffer solution (e.g., phosphate or acetate buffer), pH adjusted

Mobile Phase B: Acetonitrile or Methanol

Atracurium Besylate sample

Atracurium Impurity V reference standard

Diluent (e.g., a mixture of Mobile Phase A and B)

Procedure:

Preparation of Mobile Phases: Prepare and degas the mobile phases according to standard

laboratory procedures.

Standard Preparation: Accurately weigh and dissolve the Atracurium Impurity V reference

standard in the diluent to a known concentration.

Sample Preparation: Accurately weigh and dissolve the Atracurium Besylate sample in the

diluent.

Chromatographic Conditions:

Column: C18 reversed-phase column

Flow Rate: 1.0 - 1.5 mL/min

Column Temperature: Controlled, typically ambient or slightly elevated (e.g., 25-30°C)

Detection Wavelength: UV detection at a wavelength where both atracurium and the

impurity have significant absorbance (e.g., 280 nm).

Injection Volume: 10 - 20 µL

Gradient Program: A gradient elution is typically employed to achieve optimal separation.

An example gradient is provided below:
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Time (minutes) % Mobile Phase A % Mobile Phase B

0 90 10

20 50 50

25 20 80

30 90 10

35 90 10

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Identification and Quantification: Identify the peak corresponding to Atracurium Impurity V in

the sample chromatogram by comparing its retention time with that of the reference

standard. Quantify the impurity using the peak area and the concentration of the reference

standard.

Causality in Experimental Choices:

Reversed-Phase C18 Column: This is the standard choice for separating moderately polar to

nonpolar compounds like atracurium and its impurities. The nonpolar stationary phase

interacts with the nonpolar regions of the molecules, allowing for separation based on

differences in hydrophobicity.

Gradient Elution: A gradient is crucial due to the range of polarities present in the sample,

from the highly polar atracurium to potentially less polar impurities. Starting with a high

percentage of aqueous mobile phase allows for the retention of less polar compounds, while

gradually increasing the organic mobile phase content elutes the more strongly retained

components.

UV Detection at 280 nm: The isoquinolinium chromophore present in both atracurium and

Impurity V exhibits strong absorbance around this wavelength, providing good sensitivity for

detection.
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This in-depth guide provides a foundational understanding of Atracurium Impurity V, from its

fundamental chemical properties to the analytical strategies required for its control. For

professionals in drug development and quality control, a comprehensive grasp of such

impurities is not merely a regulatory necessity but a cornerstone of ensuring the safety and

efficacy of pharmaceutical products.

References
A comprehensive list of references is not applicable as the search results primarily consist of

product listings from chemical and pharmaceutical standard suppliers. These sources provide

the core factual data regarding the molecular weight and formula of Atracurium Impurity V. The

provided information is a synthesis of the data available from these commercial entities, which

are authoritative in the context of supplying reference standards for pharmaceutical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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